Cas no 1464064-97-8 (methyl 3-amino-2-benzyl(methyl)aminopropanoate)

• Product Name: methyl 3-amino-2-benzyl(methyl)aminopropanoate
• CAS No: 1464064-97-8
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• MDL: MFCD21304607
• CID: 5151059
• PubChem ID: 65814291
• Update Time: 2025-10-05

methyl 3-amino-2-benzyl(methyl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

• Alanine, 3-amino-N-methyl-N-(phenylmethyl)-, methyl ester
• Methyl 3-amino-2-(benzyl(methyl)amino)propanoate
• methyl 3-amino-2-benzyl(methyl)aminopropanoate

• MDL： MFCD21304607
• Inchi： 1S/C12H18N2O2/c1-14(11(8-13)12(15)16-2)9-10-6-4-3-5-7-10/h3-7,11H,8-9,13H2,1-2H3/t11-/m0/s1
• InChI Key： QGKHCQVDJBSXLN-NSHDSACASA-N
• SMILES： C(OC)(=O)[C@H](CN)N(C)CC1=CC=CC=C1

Additional information on methyl 3-amino-2-benzyl(methyl)aminopropanoate

Comprehensive Overview of Methyl 3-amino-2-benzyl(methyl)aminopropanoate (CAS No. 1464064-97-8)

Methyl 3-amino-2-benzyl(methyl)aminopropanoate, with the CAS number 1464064-97-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative is characterized by its unique structural features, including an amino group and a benzyl(methyl)amino moiety, which contribute to its potential applications in drug development and intermediate synthesis. Researchers and industry professionals are increasingly exploring its properties due to its relevance in peptide synthesis, medicinal chemistry, and bioconjugation techniques.

The compound’s molecular structure, C12H18N2O2, highlights its versatility as a building block for more complex molecules. Its ester group (methyl ester) enhances solubility in organic solvents, making it a practical choice for laboratory-scale reactions. Recent studies have focused on its role in prodrug design, where its amino acid-like backbone facilitates targeted delivery systems. This aligns with current trends in precision medicine and sustainable chemistry, addressing growing demand for eco-friendly synthesis methods.

In the context of user search trends, queries such as "applications of methyl 3-amino-2-benzyl(methyl)aminopropanoate" or "CAS 1464064-97-8 solubility data" reflect the compound’s niche yet expanding relevance. Analytical techniques like HPLC and NMR are frequently discussed alongside this compound, underscoring its importance in quality control protocols. Additionally, its potential in neuropharmacology—particularly in modulating neurotransmitter analogs—has sparked interest among researchers investigating CNS-targeted therapies.

From a synthetic chemistry perspective, the compound’s stability under mild conditions and compatibility with amide coupling reagents (e.g., HATU, EDC) make it a valuable intermediate. Discussions in scientific forums often highlight its utility in asymmetric synthesis, where its chiral center enables enantioselective transformations. This aligns with industry shifts toward chiral drug development, a topic dominating patent literature in recent years.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, its handling requires standard laboratory safety practices. The compound’s biodegradability profile and low ecotoxicity resonate with the green chemistry movement, addressing frequent search queries like "sustainable alternatives for amino acid esters."

In summary, methyl 3-amino-2-benzyl(methyl)aminopropanoate (1464064-97-8) exemplifies the intersection of innovation and practical application in modern chemistry. Its multifaceted roles—from drug discovery to material science—ensure its continued relevance in both academic and industrial settings, while its alignment with emerging technologies positions it as a compound of enduring interest.